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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B3429582

Introduction

Disperse Yellow 54 (C.l. 47020) is a non-ionic disperse dye with low water solubility, making it
suitable for dyeing hydrophobic synthetic fibers such as polyester and polyamide (nylon).[1][2]
For polyamide fibers, which possess both amine (-NH2) and carboxyl (-COOH) end groups,
dyeing can be achieved with various dye classes, including acid and disperse dyes.[3][4]
Disperse dyes are particularly effective for polyamide as they offer good coverage of fiber
irregularities (barriness), simple dyeing procedures, and good light fastness.[3] The dyeing
mechanism relies on the diffusion of finely dispersed dye particles from the aqueous dyebath
into the amorphous regions of the polyamide fibers at elevated temperatures.[5][6] This
process is governed by factors such as temperature, pH, time, and the use of auxiliary
chemicals like dispersing agents to ensure a stable dye dispersion and uniform coloration.[5][7]

This document provides a detailed protocol for the exhaust dyeing of polyamide fibers with
Disperse Yellow 54.

Data Presentation: Key Dyeing Parameters

The following table summarizes the recommended starting parameters for the exhaust dyeing
of polyamide fibers with Disperse Yellow 54. These values may require optimization based on
the specific polyamide substrate (e.g., Nylon 6 vs. Nylon 6,6), desired shade depth, and
equipment used.
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Parameter

Recommended
Value/Range

Purpose

Pre-treatment

Scouring Temperature

60-70 °C

To remove oils, waxes, and

sizes from the fiber.

Scouring Time

20-30 minutes

Ensures thorough cleaning for

level dyeing.

Dyeing

Disperse Yellow 54

0.5 - 2.0% (on weight of fiber,
owf)

Dye concentration, adjusted

for desired shade depth.

Liquor Ratio

10:1 to 20:1

Ratio of the volume of dye
liquor to the weight of the
fabric.

pH

45-55

A slightly acidic medium is
optimal for disperse dyeing of

polyamide.[5]

Dispersing Agent

0.5-1.0g/L

Prevents aggregation of dye
particles and ensures a stable

dispersion.[7]

Leveling Agent

0.5-1.0glL

Promotes even dye uptake
and migration to cover

potential barriness.[3]

Initial Temperature

40 -45°C

Starting temperature for the

dyeing process.[8]

Temperature Ramp Rate

1-2°C/ minute

Gradual temperature increase

to ensure even dye absorption.

[7]

Final Dyeing Temperature

98 - 105 °C

Optimal temperature for dye

diffusion into polyamide fibers.
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Holding Time at Tmax

30 - 60 minutes

Time required for dye
penetration and fixation at the

final temperature.[5]

Post-treatment

To remove unfixed surface dye

Reduction Clearing 70-80°C )
and improve wash fastness.
) Alkalizing agent for the
Caustic Soda (NaOH) 1.0-200¢g/L _ )
reduction clearing bath.
] ] Reducing agent to destroy
Sodium Hydrosulfite 1.0-2.0¢g/L

unfixed dye.

Clearing Time

15 - 20 minutes

Duration of the reduction

clearing process.

Experimental Protocol

This protocol details the exhaust dyeing method for polyamide fibers in a laboratory-scale

dyeing apparatus.

1. Materials and Reagents:

» Polyamide fabric (e.g., Nylon 6 or Nylon 6,6)

o C.|. Disperse Yellow 54 (CAS No: 7576-65-0)[9][10]

» Anionic dispersing agent

e Leveling agent suitable for polyamide

 Acetic acid (to adjust pH)

» Non-ionic detergent

e Sodium Carbonate (for scouring)

o Caustic Soda (Sodium Hydroxide)
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Sodium Hydrosulfite

Deionized water

. Pre-treatment (Scouring):

Prepare a scouring bath containing 1.0 g/L non-ionic detergent and 1.0 g/L sodium carbonate
with a liquor ratio of 20:1.

Introduce the polyamide fabric into the bath at 40 °C.

Raise the temperature to 60-70 °C and hold for 20-30 minutes.

Rinse the fabric thoroughly with warm water, followed by a cold water rinse.

. Dyebath Preparation:

Prepare a stock dispersion of Disperse Yellow 54. In a separate container, make a paste of
the required amount of dye powder with a small amount of water. Add 0.5 - 1.0 g/L of a
dispersing agent and stir until a smooth paste is formed. Gradually add warm water (40-50
°C) to the paste while stirring to create a fine dispersion.[5][2]

Fill the dyeing vessel with the required volume of deionized water for the chosen liquor ratio
(e.g., 20:1).

Add the prepared dye dispersion to the dyebath.

Add 0.5 - 1.0 g/L of a suitable leveling agent.

Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.[5]

. Dyeing Procedure:

Introduce the scoured polyamide fabric into the dyebath at a starting temperature of 40-45
°C.[8]

Run the equipment for 10 minutes to ensure even wetting of the fabric.
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Increase the temperature to the final dyeing temperature of 98-105 °C at a rate of 1-2 °C per
minute.

Hold the temperature at this level for 30-60 minutes, depending on the desired shade depth.

After the dyeing cycle is complete, cool the dyebath down to 70 °C at a rate of 2 °C per
minute.

Drain the dyebath and rinse the fabric.
. Post-treatment (Reduction Clearing):
Prepare a fresh bath at 40 °C with a liquor ratio of 20:1.
Add 2.0 g/L Caustic Soda and 2.0 g/L Sodium Hydrosulfite to the bath.
Introduce the dyed fabric into the reduction clearing bath.

Raise the temperature to 70-80 °C and hold for 15-20 minutes. This step removes any dye
particles adhering to the fiber surface, improving wash fastness.

Drain the bath and rinse the fabric thoroughly with hot water, followed by a cold water rinse
to remove residual chemicals.

Neutralize the fabric in a bath containing 0.5 - 1.0 g/L acetic acid for 5 minutes.
Perform a final cold water rinse.

Dry the dyed fabric at a suitable temperature.

Mandatory Visualization
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Caption: Workflow for dyeing polyamide fibers with Disperse Yellow 54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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